Cas no 330200-83-4 (N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-(2,5-dioxopyrrolidin-1-yl)benzamide)

• Product Name: N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-(2,5-dioxopyrrolidin-1-yl)benzamide
• CAS No: 330200-83-4
• MF: C₂₁H₁₄N₄O₃S
• MW: 402.425862789154
• CID: 6569181
• Update Time: 2025-07-25

N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-(2,5-dioxopyrrolidin-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-(2,5-dioxopyrrolidin-1-yl)benzamide
• N-(4-(4-cyanophenyl)thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide
• Benzamide, N-[4-(4-cyanophenyl)-2-thiazolyl]-4-(2,5-dioxo-1-pyrrolidinyl)-

• Inchi： 1S/C21H14N4O3S/c22-11-13-1-3-14(4-2-13)17-12-29-21(23-17)24-20(28)15-5-7-16(8-6-15)25-18(26)9-10-19(25)27/h1-8,12H,9-10H2,(H,23,24,28)
• InChI Key： ZVFHLIVQHHFZLH-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(C#N)C=C2)=CS1)(=O)C1=CC=C(N2C(=O)CCC2=O)C=C1

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: 6.66±0.50(Predicted)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-(2,5-dioxopyrrolidin-1-yl)benzamide

Research Briefing on N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-(2,5-dioxopyrrolidin-1-yl)benzamide (CAS: 330200-83-4)

N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-(2,5-dioxopyrrolidin-1-yl)benzamide (CAS: 330200-83-4) is a small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiazole and pyrrolidine dione moieties, has shown promising potential as a modulator of specific biological targets. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of targeted therapies for various diseases.

The compound's structure suggests its potential as a covalent inhibitor, owing to the presence of the 2,5-dioxopyrrolidin-1-yl group, which can react with nucleophilic residues in target proteins. This property has been explored in the development of inhibitors for enzymes such as kinases and proteases, which are critical in numerous pathological processes. Recent publications have highlighted its efficacy in preclinical models, particularly in oncology and inflammatory diseases, where it demonstrates selective binding and potent inhibitory activity.

One of the key advancements in the research of N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-(2,5-dioxopyrrolidin-1-yl)benzamide is its application in proteolysis-targeting chimeras (PROTACs). The compound's ability to form covalent bonds with target proteins makes it an attractive candidate for the design of PROTACs, which aim to degrade disease-causing proteins selectively. Recent studies have reported successful incorporation of this compound into PROTAC molecules, resulting in enhanced degradation efficiency and specificity for oncogenic targets.

In addition to its role in PROTACs, the compound has been investigated for its pharmacokinetic properties and toxicity profiles. Early-stage in vivo studies indicate favorable bioavailability and tissue distribution, although further optimization may be required to mitigate potential off-target effects. Researchers have also explored structural analogs to improve selectivity and reduce toxicity, with some derivatives showing superior therapeutic indices in animal models.

The synthesis of N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-(2,5-dioxopyrrolidin-1-yl)benzamide has been refined in recent years, with several scalable routes now available. These synthetic approaches emphasize green chemistry principles, such as reduced solvent use and catalytic methods, to align with sustainable pharmaceutical production. Analytical techniques, including NMR spectroscopy and mass spectrometry, have been employed to ensure the compound's purity and structural integrity.

Looking ahead, the compound's versatility and mechanistic insights position it as a valuable tool for both basic research and drug development. Ongoing clinical trials and collaborative efforts between academia and industry are expected to further elucidate its therapeutic potential. Future research directions may include combination therapies, biomarker identification, and the exploration of novel biological targets, solidifying its role in the next generation of precision medicines.